Self assembly of a novel water soluble iron(ii) macrocyclic phosphine complex from tetrakis(hydroxymethyl)phosphonium sulfate and iron(ii) ammonium sulfate: single crystal X-ray structure of the complex [Fe(H2O)2{RP(CH2N(CH2PR 2)CH2)2PR}]SO4·4H 2O (R = CH2OH)

Chemical Communications Pub Date: 2000-01-06 DOI: 10.1039/A908309J

Abstract

The water soluble Fe(II) macrocyclic phosphine complex [Fe(H2O)2{RP(CH2N(CH2PR 2)CH2)2PR}]SO4路4H 2O (R = CH2OH) has been characterised by single crystal X-ray diffraction and is formed by a remarkable self-assembly reaction between iron(II) ammonium sulfate and tetrakis(hydroxymethyl)phosphonium sulfate (THPS).

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